Cas no 1261887-33-5 ((6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid)

• Product Name: (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid
• CAS No: 1261887-33-5
• MF: C₁₆H₁₀F₆O₃
• MW: 364.23922586441
• CID: 4994904
• Update Time: 2025-05-20

(6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid

• Inchi： 1S/C16H10F6O3/c17-15(18,19)10-6-2-1-4-8(10)12-9(13(23)14(24)25)5-3-7-11(12)16(20,21)22/h1-7,13,23H,(H,24,25)
• InChI Key： GBYJNKCZBZAEOF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(=O)O)O)=C1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 476
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5

Additional information on (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid

Comprehensive Guide to (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid (CAS No. 1261887-33-5)

(6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid (CAS No. 1261887-33-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique biphenyl backbone and trifluoromethyl groups, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and functional group reactivity.

The chemical structure of (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid includes a hydroxy-acetic acid moiety attached to a biphenyl ring system, which is further substituted with trifluoromethyl groups at the 6 and 2' positions. This arrangement imparts distinct electronic and steric properties, making the compound useful in drug discovery and material synthesis. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry.

One of the key areas of interest for (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid is its role in the development of small-molecule therapeutics. The compound's ability to interact with biological targets, such as enzymes and receptors, has led to its exploration in treating various diseases. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy.

In addition to pharmaceutical applications, (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid is also being investigated for its utility in advanced materials. Its robust aromatic framework and fluorine content make it a candidate for designing high-performance polymers and liquid crystals. These materials are critical in industries ranging from electronics to aerospace, where thermal stability and chemical resistance are paramount.

The synthesis of (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid typically involves multi-step organic reactions, including Suzuki coupling and ester hydrolysis. Researchers are continually optimizing these processes to improve yield and scalability, addressing the growing demand for this compound in both academic and industrial settings. Green chemistry principles are increasingly being applied to reduce environmental impact, aligning with global sustainability goals.

Market trends indicate a rising demand for fluorinated compounds like (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid, driven by their expanding applications in life sciences and high-tech industries. Companies specializing in fine chemicals are investing in R&D to capitalize on this trend, ensuring a steady supply of high-purity materials for researchers worldwide.

For those seeking detailed technical data, (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid is often analyzed using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are crucial for reproducible results in experimental studies. Analytical protocols are frequently shared in scientific literature, fostering collaboration and innovation.

Safety and handling of (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid follow standard laboratory practices. While not classified as hazardous under normal conditions, proper storage and personal protective equipment (PPE) are recommended to ensure safe usage. Regulatory compliance varies by region, so users should consult local guidelines before procurement or application.

In summary, (6,2'-Bis(trifluoromethyl)biphenyl-2-yl)-hydroxy-acetic acid (CAS No. 1261887-33-5) is a compound of significant scientific and industrial interest. Its unique properties and broad applicability make it a valuable asset in pharmaceutical research, material science, and beyond. As advancements in synthetic chemistry and biotechnology continue, the potential for this compound to drive innovation remains vast.